Cas no 1852218-95-1 (Cyclohexanemethanesulfonamide, 4,4-dimethyl-)

• Product Name: Cyclohexanemethanesulfonamide, 4,4-dimethyl-
• CAS No: 1852218-95-1
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5285237
• Update Time: 2025-05-23

Cyclohexanemethanesulfonamide, 4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanesulfonamide, 4,4-dimethyl-

• Inchi： 1S/C9H19NO2S/c1-9(2)5-3-8(4-6-9)7-13(10,11)12/h8H,3-7H2,1-2H3,(H2,10,11,12)
• InChI Key： LBLLVZODFMTLBU-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)CCC(C)(C)CC1

Additional information on Cyclohexanemethanesulfonamide, 4,4-dimethyl-

Cyclohexanemethanesulfonamide, 4,4-dimethyl- (CAS No. 1852218-95-1): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Cyclohexanemethanesulfonamide, 4,4-dimethyl- (CAS No. 1852218-95-1) is a specialized sulfonamide derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural features and potential biological activities. This compound, characterized by a cyclohexane ring substituted with two methyl groups and a methanesulfonamide moiety, exhibits intriguing chemical properties that make it a valuable candidate for various applications, particularly in drug discovery and material science.

The molecular structure of Cyclohexanemethanesulfonamide, 4,4-dimethyl- (CAS No. 1852218-95-1) consists of a six-membered cyclohexane ring with two methyl groups attached at the 4-position and a methanesulfonamide group (-SO₂NH₂) at the 1-position. This configuration imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of the sulfonamide group is particularly noteworthy, as sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been growing interest in sulfonamide derivatives as pharmacophores due to their ability to modulate enzyme activity and receptor binding. The4,4-dimethyl substitution pattern in Cyclohexanemethanesulfonamide, 4,4-dimethyl (CAS No. 1852218-95-1) is thought to enhance the molecule's solubility and bioavailability, making it more suitable for therapeutic applications. Furthermore, the cyclohexane ring provides a rigid scaffold that can be further modified to optimize binding affinity to specific biological targets.

One of the most promising areas of research involving Cyclohexanemethanesulfonamide, 4,4-dimethyl (CAS No. 1852218-95-1) is its potential use as an intermediate in the synthesis of novel pharmaceutical agents. Researchers have been exploring its utility in developing compounds that target various diseases by modulating key biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes involved in cancer progression and inflammation.

The chemical stability of Cyclohexanemethanesulfonamide, 4,4-dimethyl (CAS No. 1852218-95-1) is another critical factor that contributes to its appeal in pharmaceutical applications. The methanesulfonamide group enhances the molecule's resistance to hydrolysis under physiological conditions, ensuring prolonged activity when administered orally or intravenously. This stability is essential for maintaining therapeutic efficacy over time.

Recent advancements in computational chemistry have also facilitated the design of more effective derivatives of Cyclohexanemethanesulfonamide, 4,4-dimethyl (CAS No. 1852218-95-1). By leveraging molecular modeling techniques, researchers can predict how structural modifications will affect the compound's biological activity. This approach has led to the identification of novel analogs with enhanced potency and selectivity against specific disease targets.

In addition to its pharmaceutical applications, Cyclohexanemethanesulfonamide, 4,4-dimethyl (CAS No. 1852218-95-1) has shown potential in material science research. Its unique chemical properties make it a suitable candidate for developing new polymers and coatings with improved durability and functionality. For example, researchers have been investigating its use in creating biodegradable materials that can be used for medical implants or environmental remediation.

The synthesis of< strong>Cyclohexanemethanesulfonamide, particularly the< em>4,4-dimethyl-substituted derivative (CAS No. 1852218-95-1), involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a cyclohexanone derivative followed by sulfonylation and subsequent amide formation. Advances in synthetic methodologies have enabled more efficient and scalable production methods for this compound.

The safety profile of< strong>Cyclohexanemethanesulfonamide,< em>particularly< strong>the< em>4< strong>,< em>4< strong>-dimethyl derivative (CAS No.< em>1852218-95-1), < strong>is another important consideration for researchers and manufacturers alike.< Emphasis on rigorous testing protocols ensures that any potential toxicity or adverse effects are thoroughly evaluated before moving from laboratory-scale synthesis to larger-scale production.

The environmental impact of producing and using< strong>Cyclohexanemethanesulfonamide,< em>, especially on an industrial scale,< strong>, < em>is also an area of growing concern., ) researchers are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents.. These efforts align with broader sustainability goals within the chemical industry aimed at reducing environmental footprints while maintaining high standards of product quality....